1-bromo-2-chloro-3,5-dimethoxybenzene
Overview
Description
1-Bromo-3,5-dimethoxybenzene is used as an intermediate in the synthetic preparation of pharmaceutical inhibitors via cross-coupling reactions . It is a biochemical reagent that can be used as a biological material or organic compound for life science-related research .
Synthesis Analysis
1-Bromo-3,5-dimethoxybenzene can be synthesized by using 1,3-dimethoxybenzene via iridium-catalyzed arene borylation . The synthesis of a variety of mono- and dimethoxyarene derivatives from commercially available fluoroarenes via nucleophilic aromatic substitution with sodium methoxide has been reported .Molecular Structure Analysis
The molecular structure of 1-bromo-2-chloro-3,5-dimethoxybenzene can be found in various databases .Chemical Reactions Analysis
1-Bromo-3,5-dimethoxybenzene may be used to synthesize the following: bis-[di-(3,5-dimethoxyphenyl)methylcyclopentadienyl]titanium(IV)dichloride, which can be used as an anti-cancer drug and is obtained via a multistep reaction process .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-bromo-2-chloro-3,5-dimethoxybenzene include a molecular weight of 217.06 , a solid form , and a melting point of 62-66 °C .Scientific Research Applications
- Intermediate : 1-bromo-2-chloro-3,5-dimethoxybenzene serves as an intermediate in the synthesis of pharmaceutical inhibitors through cross-coupling reactions . Researchers use it to create novel compounds with potential therapeutic applications.
- Substitution Reactions : Chemists utilize this compound for substitution reactions. For instance, it can be converted into other functionalized derivatives, such as aldehydes or nitrobenzenes .
- Multistep Synthesis : It plays a role in multistep processes, leading to complex molecules like bis-[di-(3,5-dimethoxyphenyl)methylcyclopentadienyl]titanium(IV)dichloride. This titanium complex has anti-cancer properties .
- Palladium-Catalyzed Coupling : Palladium-catalyzed reactions involving this compound lead to interesting products. For example, it participates in the synthesis of o-tolyl-3,5-xylyl ether, which has potential applications in materials science and catalysis .
Pharmaceutical Synthesis
Organic Chemistry
Catalysis
Mechanism of Action
Target of Action
1-Bromo-2-chloro-3,5-dimethoxybenzene is an organic intermediate . It primarily targets the benzene ring in organic synthesis . The benzene ring is a crucial component in many organic compounds, and its stability and reactivity make it a key target in various reactions .
Mode of Action
The compound interacts with its targets through a process known as electrophilic aromatic substitution . This is a two-step mechanism:
- Step 1 (Slow) : The electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate .
- Step 2 (Fast) : A proton is removed from this intermediate, yielding a substituted benzene ring .
This mechanism allows the compound to interact with the benzene ring without disrupting its aromaticity .
Biochemical Pathways
The primary biochemical pathway affected by 1-bromo-2-chloro-3,5-dimethoxybenzene is the electrophilic aromatic substitution pathway . This pathway involves the replacement of a hydrogen atom in the aromatic system with an electrophile . The downstream effects of this pathway can lead to the synthesis of various organic compounds .
Result of Action
The result of the action of 1-bromo-2-chloro-3,5-dimethoxybenzene is the formation of a substituted benzene ring . This can serve as a key intermediate in the synthesis of various organic compounds . For example, it can be used in the synthetic preparation of pharmaceutical inhibitors via cross-coupling reactions .
Action Environment
The action of 1-bromo-2-chloro-3,5-dimethoxybenzene can be influenced by various environmental factors. For instance, the temperature and pH can affect the rate and outcome of the electrophilic aromatic substitution reaction . Additionally, the compound should be stored in a sealed, cool, and dry environment to maintain its stability .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-2-chloro-3,5-dimethoxybenzene involves the bromination and chlorination of 3,5-dimethoxybenzene.", "Starting Materials": [ "3,5-dimethoxybenzene", "Bromine", "Chlorine", "Iron(III) chloride", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3,5-dimethoxybenzene in a mixture of hydrochloric acid and water.", "Step 2: Add bromine dropwise to the solution while stirring vigorously. The reaction mixture will turn red-brown in color.", "Step 3: After the addition of bromine is complete, add iron(III) chloride to the mixture to catalyze the reaction. The mixture will turn dark brown in color.", "Step 4: Heat the mixture to reflux for several hours until the reaction is complete.", "Step 5: Cool the mixture and filter off any solids that may have formed.", "Step 6: Dissolve the filtered solids in a mixture of hydrochloric acid and water.", "Step 7: Add chlorine gas to the solution while stirring vigorously. The reaction mixture will turn yellow in color.", "Step 8: After the addition of chlorine is complete, add sodium hydroxide to the mixture to neutralize the acid.", "Step 9: Extract the product with a suitable organic solvent and dry over anhydrous magnesium sulfate.", "Step 10: Purify the product by recrystallization from a suitable solvent." ] } | |
CAS RN |
81574-72-3 |
Product Name |
1-bromo-2-chloro-3,5-dimethoxybenzene |
Molecular Formula |
C8H8BrClO2 |
Molecular Weight |
251.5 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
